Cas no 385399-11-1 (N-Succinimidyloxycarbonylethyl Methanethiosulfonate)
N-Succinimidyloxycarbonylethyl Methanethiosulfonate (SCEMTS) is a heterobifunctional crosslinking reagent widely used in bioconjugation and protein modification. Its key advantages include selective reactivity with thiol groups via the methanethiosulfonate moiety, enabling controlled disulfide bond formation, while the N-hydroxysuccinimide (NHS) ester efficiently targets primary amines. This dual functionality allows for precise, site-specific conjugation under mild conditions, minimizing unwanted side reactions. SCEMTS is particularly valuable in antibody-drug conjugate (ADC) development, protein labeling, and immobilization applications. Its stability in aqueous buffers and compatibility with physiological pH further enhance its utility in biochemical and biotechnological research. The reagent’s well-defined reactivity profile ensures reproducible and efficient crosslinking outcomes.
385399-11-1 structure
Product Name:N-Succinimidyloxycarbonylethyl Methanethiosulfonate
CAS No:385399-11-1
MF:C8H11NO6S2
MW:281.306040048599
CID:923634
PubChem ID:4568605
Update Time:2025-06-06
N-Succinimidyloxycarbonylethyl Methanethiosulfonate Chemical and Physical Properties
Names and Identifiers
-
- N-Succinimidyloxycarbonylethyl Methanethiosulfonate
- N-Succinimidyloxycar
- MTS-3-NHS
- DTXSID20404344
- 2,5-DIOXOPYRROLIDIN-1-YL 3-(METHANESULFONYLSULFANYL)PROPANOATE
- 385399-11-1
- AKOS030240366
- (2,5-dioxopyrrolidin-1-yl) 3-methylsulfonylsulfanylpropanoate
-
- Inchi: 1S/C8H11NO6S2/c1-17(13,14)16-5-4-8(12)15-9-6(10)2-3-7(9)11/h2-5H2,1H3
- InChI Key: MIPQUPMCCSLZQI-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)SCCC(=O)ON1C(CCC1=O)=O
Computed Properties
- Exact Mass: 281.00300
- Monoisotopic Mass: 281.00277942g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -1
- Topological Polar Surface Area: 132Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: 94-96°C
- Boiling Point: 489.4±47.0 °C at 760 mmHg
- Flash Point: 249.8±29.3 °C
- Solubility: Chloroform, DMSO, Ethyl Acetate, Methanol
- Stability/Shelf Life: Moisture Sensitive: Desiccate
- PSA: 131.50000
- LogP: 0.69520
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
N-Succinimidyloxycarbonylethyl Methanethiosulfonate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:-20?C Freezer
N-Succinimidyloxycarbonylethyl Methanethiosulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S691250-5mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate |
385399-11-1 | 5mg |
$ 117.00 | 2023-09-06 | ||
| TRC | S691250-10mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate |
385399-11-1 | 10mg |
$ 173.00 | 2023-09-06 | ||
| TRC | S691250-25mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate |
385399-11-1 | 25mg |
$ 420.00 | 2023-09-06 | ||
| TRC | S691250-50mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate |
385399-11-1 | 50mg |
$787.00 | 2023-05-17 | ||
| TRC | S691250-100mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate |
385399-11-1 | 100mg |
$1332.00 | 2023-05-17 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212284-10mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate, |
385399-11-1 | 10mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212284-10 mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate, |
385399-11-1 | 10mg |
¥2,708.00 | 2023-07-10 | ||
| A2B Chem LLC | AF72416-10mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate |
385399-11-1 | 10mg |
$1125.00 | 2024-04-20 | ||
| A2B Chem LLC | AF72416-50mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate |
385399-11-1 | 50mg |
$2400.00 | 2024-04-20 | ||
| 1PlusChem | 1P00CAAO-5mg |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate |
385399-11-1 | 5mg |
$202.00 | 2025-02-26 |
N-Succinimidyloxycarbonylethyl Methanethiosulfonate Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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